Cas no 3329-48-4 (1-Hexen-3-ol,3,5-dimethyl-)

• Product Name: 1-Hexen-3-ol,3,5-dimethyl-
• CAS No: 3329-48-4
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 309960
• PubChem ID: 102981
• Update Time: 2025-04-19

1-Hexen-3-ol,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-ol,3,5-dimethyl-
• 3,5-dimethylhex-1-en-3-ol
• 3,5-Dimethyl-1-hexen-3-ol
• 3,5-dimethyl-hex-1-en-3-ol
• 3,5-Dimethyl-hexen-(1)-ol-(3)
• 3,5-Dimethyl-hexen-3-ol
• AC1L2TZG
• AC1Q718X
• AI3-25142
• AR-1E9768
• CTK8D5951
• EINECS 222-052-5
• SCHEMBL545025
• 1-Hexen-3-ol, 3,5-dimethyl-
• NS00049541
• 3329-48-4
• DTXSID60863153
• AKOS026736231

• Inchi： 1S/C8H16O/c1-5-8(4,9)6-7(2)3/h5,7,9H,1,6H2,2-4H3
• InChI Key： AOOGNPSUQVRFMF-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CC(C)C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8646 (estimate)
• Melting Point: -31.5°C (estimate)
• Boiling Point: 202.67°C (estimate)
• Flash Point: 40.1°C
• Refractive Index: 1.4339 (estimate)
• PSA: 20.23
• LogP: 1.96950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols